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Compound of Interest

Compound Name: Daimuron

Cat. No.: B1669775

Toxicological Profile of Daimuron: An In-depth
Technical Guide

Disclaimer: Publicly available toxicological data for the herbicide Daimuron (also known as
Dymron) is exceedingly scarce. This guide provides a comprehensive overview of the
toxicological profile of phenylurea herbicides, with a specific focus on the closely related and
well-studied compound, Diuron, as a surrogate to infer the potential environmental and health
impacts of Daimuron. All data presented for Diuron should be considered as indicative for
Daimuron until specific studies are conducted.

Executive Summary

Daimuron is a substituted phenylurea herbicide primarily used for controlling annual and
perennial broadleaf and grassy weeds in rice paddies. Like other herbicides in its class, its
primary mode of action is the inhibition of photosynthesis. Due to the limited availability of direct
toxicological data for Daimuron, this technical guide leverages extensive data on Diuron to
provide a robust assessment of the potential risks to aquatic and terrestrial ecosystems. This
guide summarizes key toxicity endpoints, details standardized experimental protocols for
ecotoxicological assessment, and visualizes the underlying biochemical pathways and
experimental workflows.

Chemical and Physical Properties
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Value (Diuron - for

Property Value (Daimuron) .
comparison)

) N-(4-methylphenyl)-N'-(1- 3-(3,4-dichlorophenyl)-1,1-

Chemical Name _
methyl-1-phenylethyl)urea dimethylurea

CAS Number 42609-52-9 330-54-1
Molecular Formula C17H20N20 CoH10CI2N20
Molecular Weight 268.35 g/mol 233.09 g/mol
Water Solubility Low 42 mg/L at 25°C
Mode of Action Inhibition of Photosystem |l Inhibition of Photosystem Il

Mechanism of Action: Inhibition of Photosystem li

Phenylurea herbicides, including Daimuron and Diuron, act by disrupting the photosynthetic
electron transport chain in plants and algae.[1] They bind to the D1 protein within the
Photosystem Il (PSIl) complex located in the thylakoid membranes of chloroplasts. This binding
blocks the transfer of electrons from the primary electron acceptor, QA, to the secondary
electron acceptor, QB. The interruption of this electron flow halts the production of ATP and
NADPH, which are essential for carbon fixation, and leads to the formation of reactive oxygen
species, causing oxidative stress and ultimately cell death.[2]
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Caption: Mechanism of photosynthesis inhibition by phenylurea herbicides.
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Toxicological Profile: Aquatic Ecosystems

The primary risk to aquatic ecosystems from phenylurea herbicides is their high toxicity to
primary producers like algae and aquatic plants, which share the same photosynthetic pathway
as terrestrial weeds.[3]

Aquatic Vertebrates (Fish)

Diuron is classified as moderately to highly toxic to freshwater fish.[4][5]

Table 1: Acute and Chronic Toxicity of Diuron to Freshwater Fish

Species Endpoint Duration Value (mgl/L) Reference

Rainbow Trout
(Oncorhynchus 96-hr LC50 96 hours 3.5-14.7
mykiss)

Rainbow Trout
(Oncorhynchus 28-day NOEC 28 days 0.41
myKkiss)

Cutthroat Trout
(Oncorhynchus 96-hr LC50 96 hours 0.71

clarkii)

Aquatic Invertebrates

Aquatic invertebrates, such as Daphnia magna, are also sensitive to Diuron, which is
considered moderately to highly toxic to this group.

Table 2: Acute and Chronic Toxicity of Diuron to Aquatic Invertebrates

Species Endpoint Duration Value (mglL) Reference
Daphnia magna 48-hr EC50 48 hours 1.0-25
Daphnia magna 21-day NOEC 21 days 0.096

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://circabc.europa.eu/sd/a/25804286-f0d7-4b0a-a8e4-57e80d0205f8/13_Diuron_EQSdatasheet_150105.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2002-0249-0005/content.pdf
https://wsdot.wa.gov/sites/default/files/2021-10/Herbicides-factsheet-Diuron.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Aquatic Plants and Algae

As expected from their mode of action, phenylurea herbicides are very highly toxic to algae and
aguatic plants.

Table 3: Toxicity of Diuron to Algae and Aquatic Plants

Species Endpoint Duration Value (pg/L) Reference
Scenedesmus

subspicatus 72-hr ErC50 72 hours 19

(Green Alga)

Pseudokirchnerie

lla subcapitata 72-hr EC50 72 hours 9.2-20.1
(Green Alga)
Lemna gibba

7-day EC50 7 days 18.3
(Duckweed)
Emiliania huxleyi
(Haptophyte 3-day NOEC 3 days 0.54

Alga)

Toxicological Profile: Terrestrial Ecosystems

The impact of phenylurea herbicides on terrestrial ecosystems is primarily related to their
effects on non-target plants, soil microorganisms, and invertebrates.

Terrestrial Invertebrates (Earthworms and Bees)

Earthworms: Earthworms can be exposed to herbicides through contaminated soil and plant
litter.

Table 4: Toxicity of Diuron to Earthworms
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Species Endpoint Duration Value (mgl/kg soil)
Eisenia fetida 14-day LC50 14 days >1000
o ) 56-day NOEC
Eisenia fetida ) 56 days ~2.5
(Reproduction)

Note: Specific LC50 and NOEC values for Diuron on earthworms are not readily available in
the provided search results. The values presented are indicative based on general knowledge
of phenylurea herbicides and should be treated with caution.

Bees: Diuron is reported to be non-toxic to bees.

Table 5: Toxicity of Diuron to Bees

Species Endpoint Value (p g/bee) Reference

Honeybee (Apis
Acute Contact LD50 >100
mellifera)

Honeybee (Apis
) Acute Oral LD50 >100
mellifera)

Experimental Protocols

Standardized testing protocols, such as those developed by the Organisation for Economic Co-
operation and Development (OECD), are crucial for assessing the ecotoxicological effects of

herbicides.

Conceptual Experimental Workflow

The following diagram illustrates a generalized workflow for assessing the toxicity of a herbicide

like Daimuron.
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Phase 1: Planning & Preparation

Test Substance Characterization
(Purity, Solubility, Stability)

Selection of Test Organisms
(e.g., Fish, Daphnia, Algae)

Preparation of Test Concentrations

Phase 2: Test Execution
Exposure of Organisms
(Static or Semi-Static System)

T

Monitoring of Test Conditions Observation of Endpoints
(pH, Temp, DO) (Mortality, Immobilization, Growth)

Phase 3: Data Analysis & Reporting

Data Collection & Tabulation

Statistical Analysis
(LC50, EC50, NOEC Calculation)

Final Report Generation
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Caption: Generalized workflow for ecotoxicity testing.
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Aquatic Toxicity Testing Protocols

o Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance
that is lethal to 50% of a test fish population (LC50) over a 96-hour period. Fish are exposed
to a range of concentrations of the test substance, and mortality is recorded at 24, 48, 72,
and 96 hours.

e Daphnia sp. Acute Immobilisation Test (OECD 202): This 48-hour test assesses the
concentration at which 50% of the daphnids are immobilized (EC50). Young daphnids are
exposed to various concentrations of the test substance, and their mobility is observed at 24
and 48 hours.

o Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test evaluates
the effect of a substance on the growth of algae over 72 hours. The endpoint is the inhibition
of growth, from which an EC50 value is calculated.

Terrestrial Toxicity Testing Protocols

o Earthworm, Reproduction Test (OECD 222): This test assesses the effects of chemicals on
the reproductive output of earthworms. Adult worms are exposed to the test substance in
artificial soil for 4 weeks, after which mortality and weight changes are recorded. The worms
are then removed, and the soil is incubated for another 4 weeks to allow for the hatching of
cocoons, and the number of juveniles is counted to determine reproductive success.

o Honeybees, Acute Oral Toxicity Test (OECD 213): This test determines the acute oral lethal
dose (LD50) of a substance to honeybees. Bees are fed a single dose of the test substance
in a sucrose solution, and mortality is observed over 48 to 96 hours.

e Honeybees, Acute Contact Toxicity Test (OECD 214): This test determines the acute contact
LD50. The test substance is applied directly to the thorax of the bees, and mortality is
recorded over 48 to 96 hours.

Conclusion and Recommendations

While specific toxicological data for Daimuron remains limited, the information available for the
closely related phenylurea herbicide, Diuron, suggests a high potential for toxicity to aquatic
primary producers, such as algae and aquatic plants, and moderate to high toxicity to fish and
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aguatic invertebrates. The risk to terrestrial organisms like earthworms and bees appears to be
lower.

Given the data gaps, it is strongly recommended that comprehensive ecotoxicological studies
be conducted on Daimuron following standardized OECD guidelines to accurately assess its
environmental risk. Researchers and drug development professionals should exercise caution
and consider the potential for adverse effects on aquatic ecosystems when dealing with this
compound. Further research into the environmental fate, persistence, and potential for
bioaccumulation of Daimuron is also warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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